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Compound of Interest

Compound Name: LY3381916

Cat. No.: B1574653 Get Quote

For researchers, scientists, and drug development professionals, the following provides

immediate and essential safety and logistical information for handling the compound

LY3381916. This guide offers procedural, step-by-step recommendations to ensure the safe

handling and disposal of this potent, selective, and brain-penetrant inhibitor of Indoleamine 2,3-

dioxygenase 1 (IDO1).

While a comprehensive, publicly available Safety Data Sheet (SDS) for LY3381916 is not

readily accessible, information from suppliers indicates that this material should be considered

hazardous.[1] General safety precautions for handling potent chemical compounds should be

strictly followed. The following recommendations are based on general principles of laboratory

safety and information available for similar research chemicals.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling LY3381916 to prevent

inhalation, ingestion, and skin or eye contact.[1]
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PPE Category Recommendation

Hand Protection

Wear two pairs of chemotherapy-rated nitrile

gloves. Change gloves immediately if

contaminated, torn, or after prolonged use.

Eye Protection

Chemical safety goggles or a full-face shield are

required to protect against splashes and

airborne particles.

Body Protection

A disposable, back-closing laboratory gown

made of a low-permeability fabric is required.

Ensure cuffs are tucked into the inner pair of

gloves.

Respiratory Protection

A NIOSH-approved N95 or higher-rated

respirator should be used when handling the

powdered form of the compound or when there

is a risk of aerosol generation. All respirator use

must be in accordance with a documented

respiratory protection program, including fit-

testing.

Operational Plan: From Receipt to Disposal
A clear and systematic workflow is essential for the safe handling of LY3381916. This includes

receiving, storage, preparation of solutions, and disposal of all related waste.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

The compound should be stored in a designated, well-ventilated, and restricted-access area.

LY3381916 is typically supplied as a crystalline solid and should be stored at -20°C for long-

term stability.[1]

Preparation of Solutions:
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All handling of the solid compound and preparation of solutions must be conducted in a

certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

LY3381916 is soluble in organic solvents such as DMSO and dimethyl formamide.[1] Handle

these solvents with appropriate care and PPE.

Use dedicated equipment (e.g., spatulas, weighing paper, glassware) for handling

LY3381916. Clean all equipment thoroughly after use.

Disposal Plan
All waste generated from the handling of LY3381916, including unused compound,

contaminated PPE, and empty containers, must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including contaminated gloves, gowns, bench paper, and

vials, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing LY3381916 in a sealed, labeled, and

appropriate hazardous waste container. Do not dispose of this waste down the drain.

Disposal Method: All hazardous waste must be disposed of through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations. Incineration is the preferred method for the destruction of potent pharmaceutical

compounds.

Experimental Workflow for Handling LY3381916
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1574653?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/33178.pdf
https://www.benchchem.com/product/b1574653#personal-protective-equipment-for-handling-ly3381916
https://www.benchchem.com/product/b1574653#personal-protective-equipment-for-handling-ly3381916
https://www.benchchem.com/product/b1574653#personal-protective-equipment-for-handling-ly3381916
https://www.benchchem.com/product/b1574653#personal-protective-equipment-for-handling-ly3381916
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1574653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

